Cas no 2411293-61-1 (1-4-(3-acetylazetidine-1-carbonyl)piperidin-1-ylprop-2-en-1-one)

• Product Name: 1-4-(3-acetylazetidine-1-carbonyl)piperidin-1-ylprop-2-en-1-one
• CAS No: 2411293-61-1
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5414991
• PubChem ID: 154801056
• Update Time: 2025-10-28

1-4-(3-acetylazetidine-1-carbonyl)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-acetylazetidine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one
• 2411293-61-1
• Z3368141912
• EN300-26574335
• 1-[4-[(3-Acetyl-1-azetidinyl)carbonyl]-1-piperidinyl]-2-propen-1-one
• 1-4-(3-acetylazetidine-1-carbonyl)piperidin-1-ylprop-2-en-1-one

• Inchi： 1S/C14H20N2O3/c1-3-13(18)15-6-4-11(5-7-15)14(19)16-8-12(9-16)10(2)17/h3,11-12H,1,4-9H2,2H3
• InChI Key： LEOYXITXQJJMEX-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(N2CC(C(C)=O)C2)=O)CC1)(=O)C=C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.4±50.0 °C(Predicted)
• pka: -1.52±0.40(Predicted)

Additional information on 1-4-(3-acetylazetidine-1-carbonyl)piperidin-1-ylprop-2-en-1-one

Compound CAS No. 2411293-61-1: 1-4-(3-Acetylazetidine-1-carbonyl)piperidin-1-ylprop-2-en-1-one

Compound CAS No. 2411293-61-1, also known as 1-4-(3-Acetylazetidine-1-carbonyl)piperidin-1-ylprop-2-en-1-one, is a highly specialized organic compound with significant potential in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with an azetidine moiety, both of which are key structural elements in many bioactive molecules. The presence of an acetyl group further enhances its functional versatility, making it a promising candidate for various applications.

The synthesis of CAS No. 2411293-61 involves a multi-step process that leverages advanced organic chemistry techniques. The starting materials include a substituted piperidine derivative and an azetidine precursor, which are combined under specific reaction conditions to form the desired product. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the stereochemistry required for this compound, ensuring high yields and purity.

One of the most exciting aspects of this compound is its potential in drug discovery. The piperidine ring is a common feature in many pharmaceutical agents, including analgesics, antipsychotics, and anticancer drugs. The integration of the azetidine moiety introduces additional complexity and functionality, potentially enhancing bioavailability and target specificity. Recent studies have demonstrated that analogs of this compound exhibit promising activity against various enzyme targets, suggesting its role in the development of novel therapeutic agents.

In addition to its pharmaceutical applications, CAS No. 2411293-61 has shown potential in materials science. Its rigid structure and functional groups make it a candidate for use in the development of advanced polymers or as a building block for nanomaterials. Researchers have explored its ability to form self-assembled monolayers, which could find applications in sensors or electronic devices.

From a structural perspective, the compound's propenone group plays a critical role in its reactivity and stability. This group not only contributes to the molecule's conjugation but also serves as a reactive site for further functionalization. Recent computational studies have provided insights into the electronic properties of this group, highlighting its potential for use in photovoltaic materials or optoelectronic devices.

The integration of acetylazetidine within the molecule introduces additional complexity, enabling interactions with biological systems at multiple levels. This feature has been exploited in recent drug design strategies, where modularity and adaptability are key to achieving desired pharmacokinetic profiles.

Looking ahead, the continued exploration of CAS No. 2411293-61's properties will undoubtedly unlock new opportunities across diverse fields. Its unique combination of structural features positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials innovation.